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Compound of Interest

Compound Name: IR-820
Cat. No.: B15555243
Get Quote
\ J

For researchers, scientists, and drug development professionals working with the near-infrared
fluorescent dye IR-820, ensuring laboratory safety is paramount. This guide provides essential,
immediate safety and logistical information, including detailed operational and disposal plans to
foster a secure research environment. By offering procedural, step-by-step guidance, we aim to
be your preferred source for laboratory safety and chemical handling information, building a
foundation of trust that extends beyond the product itself.

Essential Safety and Handling at a Glance

Proper handling of IR-820 is crucial to minimize exposure and ensure the integrity of your
experiments. The primary recommended personal protective equipment (PPE) includes eye
shields, chemical-resistant gloves, and a type N95 dust mask, particularly when handling the
powdered form.

Key Physical and Chemical Properties

A summary of the essential quantitative data for IR-820 is provided in the table below for easy
reference.
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Property

Value

Molecular Formula

Ca6Hs0CIN2NaO6S2

Molecular Weight 849.47 g/mol [1]

Appearance Green to red-brown powder[2]
Melting Point >300 °C

Maximum Absorption (Amax) ~820 nm

Solubility

Soluble in DMSO and methanol[2]

Storage (Long-term)

-20°C, protected from light and moisture[1][2]

Storage (Short-term)

0 - 4°C[1]

Detailed Protocols for Safe Handling and Disposal

Adherence to standardized protocols is critical for laboratory safety. The following sections

provide step-by-step guidance for the safe handling and disposal of IR-820.

Personal Protective Equipment (PPE) Protocol

A systematic approach to wearing and removing PPE is vital to prevent contamination.

o Before Handling:

o Ensure you are in a well-ventilated area.

o Put on a laboratory coat, ensuring it is fully buttoned.

o Wear a NIOSH-approved N95 respirator to avoid inhalation of the powder.

o Put on safety glasses with side shields or chemical splash goggles.

o Wear chemical-resistant gloves (e.g., nitrile gloves). Ensure they are the correct size and

have been inspected for any tears or holes.

e After Handling:
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o Before leaving the work area, remove gloves using a technique that avoids skin contact
with the outer surface.

o Dispose of the gloves in the appropriate chemical waste container.
o Remove your safety glasses and respirator.
o Remove your lab coat.

o Wash your hands thoroughly with soap and water.[3]

Step-by-Step Handling Protocol

e Preparation:

o Work in a designated area, such as a chemical fume hood, especially when handling the
powdered form to minimize inhalation risk.

o Ensure all necessary equipment (e.g., spatulas, weighing paper, solvent dispensers) is
clean and readily accessible.

o Have a chemical spill kit readily available.
e Weighing and Solution Preparation:

o When weighing the powdered dye, use an analytical balance inside a fume hood or a
balance enclosure to prevent the dispersal of fine particles.

o Use anti-static weighing dishes if available.

o To prepare a solution, add the solvent (e.g., DMSO, methanol) to the weighed IR-820
powder slowly to avoid splashing.[2]

o Cap the container tightly and mix by vortexing or sonicating until the dye is fully dissolved.
e Storage of Solutions:

o Store stock solutions in clearly labeled, tightly sealed containers.
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o Protect solutions from light by using amber vials or by wrapping the container in aluminum
foil.[2]

o Store stock solutions at -20°C for long-term stability. For short-term use, solutions can be
stored at 4°C.[1][2]

Disposal Plan

Proper disposal of IR-820 and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o Dispose of contaminated solid waste, such as gloves, weighing paper, and pipette tips, in
a designated hazardous waste container.

o This container should be clearly labeled as "Hazardous Chemical Waste" and should list
IR-820 as a component.

e Liquid Waste:

o Collect all liquid waste containing IR-820, including unused solutions and rinsing solvents,
in a sealed and properly labeled hazardous waste container.

o Do not pour IR-820 solutions down the drain.[4]

o Some institutions may allow for the treatment of dye wastewater with flocculants or
coagulants to precipitate the dye, which can then be disposed of as solid waste.[5] Always
consult with your institution's Environmental Health and Safety (EHS) office for specific
guidance.

o Empty Containers:
o Rinse empty containers with a suitable solvent (e.g., methanol or ethanol) three times.

o Collect the rinsate as hazardous liquid waste.
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o After rinsing, the container can typically be disposed of as regular laboratory glassware,
but confirm this with your local EHS guidelines.

Experimental Protocols

While specific experimental designs will vary, the following provides a general framework for

common applications of IR-820.

In Vivo Imaging Protocol (Based on Mouse Studies)

This protocol is a general guideline and should be adapted based on the specific animal model
and research question.

e Preparation of Injection Solution:

o Freshly prepare a solution of IR-820 in a sterile, biocompatible solvent such as phosphate-
buffered saline (PBS). A typical concentration for in vivo studies is 0.2 mM.[6]

o Ensure the solution is well-mixed and free of particulates.
e Animal Administration:

o Administer the IR-820 solution to the animal model, for example, via intravenous tail vein
injection. A common injection volume for mice is 100 pl.[6]

e Imaging:

o Image the animals at various time points post-injection using an in vivo imaging system
equipped for near-infrared fluorescence detection.

o IR-820 has a maximal excitation wavelength of approximately 710 nm and an emission
wavelength of around 820 nm.[6]

In Vitro Phototoxicity Assay

This protocol outlines a general procedure to assess the phototoxicity of IR-820 on cultured
cells.

e Cell Culture and Treatment:
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o Seed cells in a multi-well plate and allow them to adhere overnight.

o Treat the cells with varying concentrations of IR-820 for a specified incubation period (e.qg.,
24 hours).[7] Include control wells with no IR-820.

e Laser Irradiation:
o Following incubation, wash the cells with PBS and add fresh media.

o Irradiate the designated wells with a near-infrared laser (e.g., 808 nm) at a specific power
density for a set duration.[7] Include control groups that are not irradiated.

 Viability Assessment:

o After a post-irradiation incubation period (e.g., 24 hours), assess cell viability using a
standard method such as an MTT or PrestoBlue assay.[7]

Visualizing Safe Handling Workflows

To further clarify the procedural guidance, the following diagrams illustrate the safe handling
workflow and the hierarchy of safety controls when working with IR-820.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-ir-820
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-ir-820
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-ir-820
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

/

-

Preparation

Don PPE
(Lab Coat, N95, Goggles, Gloves)

Fume Hood, Spill Kit)

Prepare Work Area
(
-

Hangling )

(Weigh Solid IR-SZO)

' Prepare Solution '

Post-Handling
Y
Store Solution Properly
(-20°C, Protect from Light)
(Clean Work Area)

Disgosal
Segregate Waste
(Solid & Liquid)

}

(Label Hazardous Waste)

G J

}

Click to download full resolution via product page

A workflow for the safe handling of IR-820 from preparation to disposal.
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The hierarchy of controls for mitigating risks associated with IR-820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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